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Compound of Interest

Compound Name: Ixazomib citrate EtOH

Cat. No.: B14747271 Get Quote

Executive Summary & Chemical Context
Ixazomib Citrate (MLN9708) is the prodrug of the biologically active boronic acid, Ixazomib

(MLN2238). Unlike its predecessor bortezomib, the citrate ester moiety provides enhanced

stability and oral bioavailability. However, this ester bond is labile in aqueous and protic

environments, rapidly hydrolyzing to the active boronic acid species upon exposure to

physiological fluids or aqueous buffers.

The "EtOH" Factor: While Ixazomib Citrate is soluble in ethanol (EtOH), researchers must

exercise caution. Ethanol is a protic solvent. Prolonged storage in ethanol can lead to

transesterification (exchange of the citrate group for ethyl groups) or accelerated hydrolysis if

the ethanol is not strictly anhydrous. Therefore, DMSO is the Gold Standard for stable stock

solutions, while Ethanol should be reserved for specific acute formulations or intermediate

processing.

Chemical Identity[1][2][3][4][5]
CAS Number: 1239908-20-3[1][2][3][4][5]

Molecular Weight: 517.12 g/mol [2][3][5][6][7]

Formula: C₂₀H₂₃BCl₂N₂O₉[1][2][3]

Mechanism: Hydrolyzes to Ixazomib (MLN2238)
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Inhibits 20S Proteasome (

5 site).[8][9]

Solubility Profile & Solvent Compatibility[5][7][8]
The following data aggregates empirical solubility limits. Note that "Soluble" in aqueous

contexts for this compound often implies hydrolysis to the active form, not the stability of the

citrate ester itself.

Solvent Solubility (Max) Stability Rating Application Notes

DMSO (Anhydrous) ~100 - 200 mg/mL ⭐⭐⭐⭐⭐ (High)

Preferred for Stock.

Stable at -80°C.

Hygroscopic; keep

sealed.[3]

Ethanol (100%) ~20 - 100 mg/mL ⭐⭐⭐ (Moderate)

Soluble. Use

immediately or for

short-term. Risk of

transesterification/solv

olysis.

Water Insoluble* ⭐ (Low)

Prodrug is insoluble.

Hydrolyzes to active

form.[8][2][9][10] Do

not use for stock

storage.

PEG-400 / PEG-300 Soluble (Co-solvent) ⭐⭐⭐⭐ (Good)

Excellent for in vivo

vehicle formulation

(e.g., with Tween 80).

0.1N HCl (pH 1.2) 0.61 mg/mL ⭐⭐ (Low)

Limited solubility at

low pH; increases with

pH (but so does

hydrolysis rate).
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Understanding the degradation pathway is critical for experimental reproducibility. Ixazomib

Citrate is designed to degrade (hydrolyze) in the body, but premature degradation in the test

tube ruins experiments.

The Hydrolysis Pathway[4][12]
Prodrug (Citrate Ester): Stable solid.[8] Lipophilic.

Hydrolysis: Upon contact with water (or protic solvents with trace water), the citrate group

dissociates.

Active Drug (Boronic Acid): The species that binds the proteasome.

Degradation: Oxidative deboronation (loss of Boron) occurs if exposed to air/oxidants for

extended periods.

Visualization: Solubilization & Hydrolysis Workflow
The following diagram illustrates the transition from the stable citrate form to the active species

and the decision logic for solvent selection.
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Figure 1: Chemical fate of Ixazomib Citrate from storage to biological application.[3][5] Note the

obligatory hydrolysis step in aqueous media.

Detailed Protocols
Protocol A: Preparation of 10 mM Stock Solution
(Standard)
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Objective: Create a stable stock for long-term storage (-80°C). Reagents:

Ixazomib Citrate (MW: 517.12)[2][3][5][6][7]

DMSO (Anhydrous, HPLC Grade, ≥99.9%)

Steps:

Calculate: To prepare 1 mL of 10 mM stock, you need 5.17 mg of Ixazomib Citrate.[6]

Calculation:

.

Weigh: Accurately weigh 5.17 mg of powder into a sterile, amber microcentrifuge tube

(protect from light).

Dissolve: Add 1 mL of fresh anhydrous DMSO.

Mix: Vortex vigorously for 30 seconds. If particulates remain, sonicate in a water bath at

room temperature for 2-5 minutes.

Aliquot: Dispense into small aliquots (e.g., 50 µL) to avoid freeze-thaw cycles.

Store: -80°C (Stable for 6 months). -20°C (Stable for 1 month).[3]

Protocol B: Ethanol Solvation (Conditional)
Objective: Dissolution in Ethanol for specific synthesis or formulation needs where DMSO is

contraindicated. Warning: Use immediately. Do not store for >24 hours.

Steps:

Use Absolute Ethanol (200 proof), anhydrous.

Add Ixazomib Citrate to achieve concentration (up to 20 mg/mL is easily achievable; 100

mg/mL possible with sonication).

Sonicate immediately.
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Use Case: This is often used when preparing solid dispersions or coating stents where the

solvent must evaporate quickly.

Protocol C: In Vivo Formulation (Mouse Model)
Objective: Prepare a vehicle for oral gavage (PO) or IP injection. Target Dose: e.g., 4 mg/kg.

Vehicle: 10% DMSO / 40% PEG300 / 5% Tween 80 / 45% Saline.[5]

Workflow:

Stock: Start with a high-concentration DMSO stock (e.g., 40 mg/mL).

Step 1 (DMSO): Transfer volume corresponding to 10% of final volume.

Step 2 (PEG): Add PEG300 (40% of final vol). Vortex until clear.

Step 3 (Tween): Add Tween 80 (5% of final vol).[5] Vortex.

Step 4 (Aqueous): Slowly add Saline (45% of final vol) while vortexing.

Note: The solution may become slightly cloudy due to the "crashing out" of the lipophilic

prodrug or rapid hydrolysis. This formulation is usually a suspension or fine dispersion.

Vortex well before dosing.

Timing: Prepare fresh immediately before dosing (within 30 mins) to ensure the animal

receives the defined chemical species.
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Observation Cause Solution

Precipitation upon aqueous

dilution

High concentration or "Shock"

dilution.

Dilute stepwise (DMSO

buffer). Keep final DMSO <

0.5% for cells.[6]

Loss of potency over time Hydrolysis in stock solution.

Check if DMSO was

hygroscopic (absorbed water).

Use fresh DMSO and store at

-80°C.

Unexpected toxicity Vehicle toxicity.

DMSO > 1% can be toxic to

some primary cells. Run a

vehicle-only control.

References
PubChem. (2025).[1] Ixazomib Citrate Compound Summary. National Library of Medicine.

[Link]

European Medicines Agency (EMA). (2016). Ninlaro (Ixazomib) Assessment Report. [Link]

Gupta, N., et al. (2015). Pharmacokinetics and safety of ixazomib, an oral proteasome

inhibitor. Journal of Clinical Pharmacology. [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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